2,3-Dihydro-2-oxo-3-phenyl-5-benzofuranacetic acid

• CAS RN: 77143-67-0
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 2-(2-oxo-3-phenyl-3H-1-benzofuran-5-yl)acetic acid
• InChI: InChI=1S/C16H12O4/c17-14(18)9-10-6-7-13-12(8-10)15(16(19)20-13)11-4-2-1-3-5-11/h1-8,15H,9H2,(H,17,18)
• InChI Key: WOFXIHMHNYXRSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C=CC(=C3)CC(=O)O)OC2=O

Description

2,3-Dihydro-2-oxo-3-phenyl-5-benzofuranacetic acid is a useful research compound. Its molecular formula is C16H12O4 and its molecular weight is 268.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

75 g of mandelic acid and 75 g of 4-hydroxyphenylacetic acid are mixed in a round-bottomed flask. 800 ml of 80% strength sulfuric acid are added and the medium is then brought rapidly to 90° C. while being stirred. It is hydrolyzed with 2 kg of ice, the aqueous phase is extracted with 3 times 500 ml of ethyl acetate and the organic phase is washed with water, dried over anhydrous sodium sulfate and concentrated under vacuum. 117 g of a yellow oil are thereby obtained, which is purified by chromatography on 1200 g of silica (70-230 mesh), using a mixture of dichloromethane and methanol (98.5:1.5 v/v) as eluant. After evaporation of the solvent, the pure product is obtained.